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molecular formula C5H5BClNO2 B1587317 2-Chloropyridine-5-boronic acid CAS No. 444120-91-6

2-Chloropyridine-5-boronic acid

Cat. No. B1587317
CAS RN: 444120-91-6
M. Wt: 157.36 g/mol
InChI Key: WPAPNCXMYWRTTL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08609708B2

Procedure details

5-Bromo-2-chloropyridine was treated with n-BuLi (1.6 M in hexanes, 12.0 mL, 19.1 mmol), triisopropyl borate (4.8 mL, 20.9 mmol) and HCl(aq) (2.7 N, 16.8 mL) as for 1 to give the title compound 4 (1.7 g, 60% yield) as a pink solid: 1H NMR (CD3OD) δ 8.58 (br s, 1H), 7.95 (br d, J=6.7 Hz, 1H), 7.95 (d, J=8 Hz, 1H). This material was used directly in Suzuki cross coupling reactions.
Name
5-Bromo-2-chloropyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
n-BuLi
Quantity
12 mL
Type
reactant
Reaction Step One
Name
triisopropyl borate
Quantity
4.8 mL
Type
reactant
Reaction Step One
Name
HCl
Quantity
16.8 mL
Type
reactant
Reaction Step One
Name
title compound 4
Yield
60%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:3]=[CH:4][C:5]([Cl:8])=[N:6][CH:7]=1.[Li]CCCC.[B:14](OC(C)C)([O:19]C(C)C)[O:15]C(C)C.Cl>>[B:14]([OH:19])([OH:15])[C:2]1[CH:3]=[CH:4][C:5]([Cl:8])=[N:6][CH:7]=1

Inputs

Step One
Name
5-Bromo-2-chloropyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=CC(=NC1)Cl
Name
n-BuLi
Quantity
12 mL
Type
reactant
Smiles
[Li]CCCC
Name
triisopropyl borate
Quantity
4.8 mL
Type
reactant
Smiles
B(OC(C)C)(OC(C)C)OC(C)C
Name
HCl
Quantity
16.8 mL
Type
reactant
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound 4
Type
product
Smiles
B(C1=CN=C(C=C1)Cl)(O)O
Measurements
Type Value Analysis
AMOUNT: MASS 1.7 g
YIELD: PERCENTYIELD 60%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.